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Compound of Interest

Compound Name: Pyriftalid

Cat. No.: B154790 Get Quote

Disclaimer: Publicly available toxicological data for the herbicide Pyriftalid on non-target

organisms is limited. This guide summarizes the available information and, where data is

absent, provides information on a structurally similar compound, Bispyribac-sodium, for

comparative purposes. This "read-across" approach offers a potential estimation of toxicity, but

it should be interpreted with caution as the toxicological profiles of the two compounds may

differ. Furthermore, as specific experimental protocols for Pyriftalid studies are not available,

this guide details standardized OECD guidelines for ecotoxicological testing.

Introduction to Pyriftalid
Pyriftalid is a pyrimidinyl(thio)benzoate herbicide used for the control of grass weeds in rice

cultivation. Its primary mode of action in target plants is the inhibition of acetohydroxyacid

synthase (AHAS), an enzyme essential for the biosynthesis of branched-chain amino acids.

This enzyme is not present in animals, suggesting that the toxic effects observed in non-target

animal species are likely due to off-target mechanisms. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), Pyriftalid is suspected of causing

damage to organs through prolonged or repeated exposure and is toxic to aquatic life with

long-lasting effects[1].

Quantitative Toxicological Data
Due to the scarcity of data for Pyriftalid, the following tables include data for both Pyriftalid
where available, and its structural analog, Bispyribac-sodium, for a comparative toxicological

overview.
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Aquatic Organisms
Pyriftalid is recognized as posing a high risk to aquatic invertebrates[2].

Species Substance
Exposure
Duration

Endpoint
Value
(mg/L)

Reference

Daphnia

magna

(Water Flea)

Pyriftalid 48 hours EC50 0.12
AERU

Factsheet

Daphnia

magna

(Water Flea)

Bispyribac-

sodium
48 hours LC50 >100 [3][4]

Oncorhynchu

s mykiss

(Rainbow

Trout)

Bispyribac-

sodium
96 hours LC50 >100 [3]

Lepomis

macrochirus

(Bluegill

Sunfish)

Bispyribac-

sodium
96 hours LC50 >100

Sheepshead

Minnow

Bispyribac-

sodium
96 hours LC50 >100

Mysid Shrimp
Bispyribac-

sodium
96 hours LC50 >100

Green Algae
Bispyribac-

sodium
96 hours EC50 0.28

Blue-green

Algae

Bispyribac-

sodium
120 hours EC50 >1.0

Avian Species
Pyriftalid is described as being moderately toxic to birds.
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Species Substance Endpoint
Value (mg/kg
bw)

Reference

Colinus

virginianus

(Bobwhite Quail)

Bispyribac-

sodium
Acute Oral LD50 >2250

Colinus

virginianus

(Bobwhite Quail)

Bispyribac-

sodium
Dietary LC50 >5620 ppm

Anas

platyrhynchos

(Mallard Duck)

Bispyribac-

sodium
Dietary LC50 >5620 ppm

Terrestrial Invertebrates
Species Substance

Exposure
Duration

Endpoint Value Reference

Apis mellifera

(Honeybee)
Pyriftalid 48 hours

Acute

Contact LD50
>100 µ g/bee

AERU

Factsheet

Apis mellifera

(Honeybee)

Bispyribac-

sodium
48 hours

Acute

Contact LD50
>200 µ g/bee

Eisenia fetida

(Earthworm)

Bispyribac-

sodium
14 days LC50

>1000 mg/kg

soil

Experimental Protocols
Detailed experimental protocols for the toxicological studies on Pyriftalid are not publicly

available. Therefore, this section outlines the standardized OECD guidelines that are typically

followed for such assessments.

Aquatic Toxicity Testing
OECD 203: Fish, Acute Toxicity Test

This guideline details a method to assess the acute toxicity of a substance to fish.
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Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).

Procedure: Fish are exposed to the test substance in water for a 96-hour period. A static,

semi-static, or flow-through system can be used. At least five concentrations of the test

substance, arranged in a geometric series, are used.

Observations: Mortalities and any abnormal behavioral or physical changes are recorded at

24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the

concentration of the substance that is lethal to 50% of the test fish over the 96-hour period.

Avian Toxicity Testing
OECD 205: Avian Dietary Toxicity Test

This test is designed to determine the toxicity of a substance when administered to birds in

their diet.

Test Species: Recommended species include Bobwhite quail (Colinus virginianus) or Mallard

duck (Anas platyrhynchos).

Procedure: Birds are fed a diet containing the test substance for five days, followed by a

three-day observation period on a normal diet. At least five different concentrations are

tested.

Observations: Mortality, signs of toxicity, body weight, and food consumption are recorded

daily.

Endpoint: The main endpoint is the LC50, the concentration in the diet that is lethal to 50% of

the birds.

Terrestrial Invertebrate Toxicity Testing
OECD 207: Earthworm, Acute Toxicity Test

This guideline describes a method to assess the acute toxicity of substances to earthworms.
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Test Species:Eisenia fetida or Eisenia andrei are commonly used.

Procedure: The test involves two phases: a preliminary filter paper contact test and a

definitive artificial soil test. In the soil test, adult earthworms are kept in a defined artificial soil

that has been treated with the test substance. The exposure duration is 14 days.

Observations: Mortality and changes in body weight are assessed at 7 and 14 days.

Endpoint: The primary endpoint is the LC50, the concentration in the soil that is lethal to 50%

of the earthworms.

OECD 213 (Acute Oral Toxicity) & 214 (Acute Contact Toxicity) for Honeybees

These guidelines outline methods for determining the acute toxicity of substances to

honeybees.

Test Species: Adult worker honeybees (Apis mellifera).

Oral Toxicity (OECD 213): Bees are fed a sucrose solution containing the test substance for

a defined period.

Contact Toxicity (OECD 214): The test substance is applied directly to the dorsal thorax of

the bees.

Procedure: For both tests, a range of doses is administered to groups of bees. The

observation period is typically 48 to 96 hours.

Observations: Mortality and any sublethal effects are recorded at specified intervals.

Endpoint: The LD50 (median lethal dose), the dose that is lethal to 50% of the bees, is

calculated.

Visualizations
Signaling Pathways and Experimental Workflows
As the specific signaling pathway for Pyriftalid's toxicity in non-target organisms is not well-

defined, a generalized pathway of pesticide-induced oxidative stress in fish is presented.
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Additionally, a generic workflow for the ecotoxicological risk assessment of pesticides is

provided.
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Pesticide-Induced Oxidative Stress in Fish

Pesticide Exposure
(e.g., Pyriftalid)

Increased Reactive
Oxygen Species (ROS)

Production

Induces

Antioxidant Defense System
(e.g., SOD, CAT, GPx)

Stimulates (initially) / Overwhelms (prolonged exposure)

Oxidative Damage

Causes

Lipid Peroxidation Protein Oxidation DNA Damage

Cellular Dysfunction
and Apoptosis
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Generic Workflow for Ecotoxicological Risk Assessment

Problem Formulation
- Identify hazards

- Define assessment endpoints

Exposure Assessment
- Environmental fate

- Predicted Environmental
  Concentration (PEC)

Effects Assessment
- Toxicity testing (e.g., LC50, LD50)

- Predicted No-Effect
  Concentration (PNEC)

Risk Characterization
- Compare PEC and PNEC

- Risk Quotient (RQ = PEC/PNEC)

Risk Management
- Mitigation measures
- Regulatory decisions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]

2. queenslake.net [queenslake.net]

3. assets.greenbook.net [assets.greenbook.net]

4. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b154790?utm_src=pdf-body-img
https://www.benchchem.com/product/b154790?utm_src=pdf-custom-synthesis
https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://queenslake.net/_documents/lake/Lake_Management_Information.pdf
https://assets.greenbook.net/M90674.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Tradewindtm1j_Herbicide_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Toxicological Profile of Pyriftalid on Non-Target
Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154790#toxicological-profile-of-pyriftalid-on-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b154790#toxicological-profile-of-pyriftalid-on-non-target-organisms
https://www.benchchem.com/product/b154790#toxicological-profile-of-pyriftalid-on-non-target-organisms
https://www.benchchem.com/product/b154790#toxicological-profile-of-pyriftalid-on-non-target-organisms
https://www.benchchem.com/product/b154790#toxicological-profile-of-pyriftalid-on-non-target-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

